methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate
Overview
Description
Methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate (MADIC) is an organic compound with a unique chemical structure. It is a member of the indene family of compounds, which are known for their diverse biological activities. MADIC has been studied for its potential applications in various scientific fields, including drug development, disease treatment, and biochemistry.
Scientific Research Applications
Methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate has a wide range of potential applications in scientific research. It has been studied for its potential use in drug development, as it has been shown to have anti-inflammatory, analgesic, and anti-tumor activities. It has also been studied for its potential use in disease treatment, as it has been shown to have anti-HIV and anti-bacterial activities. methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate has also been studied for its potential use in biochemistry, as it has been shown to have inhibitory activity against the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.
Mechanism of Action
Methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate has been shown to act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in a variety of physiological processes. By inhibiting acetylcholinesterase, methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate increases the levels of acetylcholine in the brain, which has a variety of effects, including increased alertness and improved memory.
Biochemical and Physiological Effects
methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anti-tumor activities. It has also been shown to have anti-HIV and anti-bacterial activities. Additionally, methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate has been shown to increase the levels of acetylcholine in the brain, which can lead to increased alertness and improved memory.
Advantages and Limitations for Lab Experiments
Methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, it has a wide range of potential applications in scientific research. However, methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate also has some limitations for use in laboratory experiments. It has been shown to have some cytotoxic effects, and it can be toxic to aquatic organisms. Additionally, it can be difficult to separate from other compounds in solution.
Future Directions
Methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate has a wide range of potential applications in scientific research, and there are several future directions that could be explored. These include further studies into its potential use in drug development, disease treatment, and biochemistry. Additionally, further studies could be conducted into its potential use in agriculture, as it has been shown to have anti-fungal and anti-insect activities. Finally, further studies could be conducted into its potential use in medical imaging, as it has been shown to have potential applications in PET and MRI imaging.
Synthesis Methods
Methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate can be synthesized through several different methods. The most common method is a two-step reaction, involving the condensation of methyl-7-aminoindan-2-one and malonic acid. This reaction yields a mixture of methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate and methyl 7-acetamido-2,3-dihydro-1H-indene-5-carboxylate. The two compounds can then be separated by column chromatography. Other methods for synthesizing methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate include the reaction of methyl-7-aminoindan-2-one with diethyl malonate, the reaction of methyl-7-aminoindan-2-one with ethyl chloroacetate, and the reaction of methyl-7-aminoindan-2-one with ethyl bromoacetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate involves the reaction of 2,3-dihydro-1H-indene-5-carboxylic acid with methylamine and subsequent reduction of the resulting imine intermediate.", "Starting Materials": [ "2,3-dihydro-1H-indene-5-carboxylic acid", "Methylamine", "Sodium cyanoborohydride", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: 2,3-dihydro-1H-indene-5-carboxylic acid is dissolved in methanol and reacted with excess methylamine to form the imine intermediate.", "Step 2: The imine intermediate is reduced using sodium cyanoborohydride in methanol to form the corresponding amine.", "Step 3: The amine is then esterified with methyl chloroformate in chloroform to form the final product, methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate." ] } | |
CAS RN |
1184381-71-2 |
Product Name |
methyl 7-amino-2,3-dihydro-1H-indene-5-carboxylate |
Molecular Formula |
C11H13NO2 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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